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Compound of Interest

Compound Name: Tetrapropylammonium bromide

Cat. No.: B156848

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of tetrapropylammonium bromide, a quaternary
ammonium salt used in various laboratory applications. Adherence to these procedures is
critical to protect personnel and the environment.

Key Safety and Handling Information

Tetrapropylammonium bromide is classified as a hazardous substance, causing skin and
serious eye irritation, and may cause respiratory irritation.[1][2] Ingestion can be harmful.[3]
Therefore, appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat, should be worn at all times when handling this
compound.[1][2] Work should be conducted in a well-ventilated area to avoid dust inhalation.[4]

[5]

Quantitative Data

The following table summarizes the key physical and chemical properties of
tetrapropylammonium bromide:
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Property Value Source

CAS Number 1941-30-6 [1]

Molecular Formula C12H28BrN [5]

Molecular Weight 266.27 g/mol [5]
White to off-white crystalline

Appearance _ [51[6]
solid

Solubility Water soluble [6]

- Strong oxidizing agents,

Incompatibilities . [1][617]

moisture

Spill and Accidental Release Procedures

In the event of a spill, immediate action should be taken to minimize exposure and
environmental contamination.

Minor Spills:

* Remove all sources of ignition.[3]

o Clean up spills immmediately.[3][4]

o Dampen the solid spill material with water to avoid generating dust.[6]

e Sweep or scoop the material into a suitable, labeled container for waste disposal.[1][3][7]
» Use absorbent paper dampened with water to pick up any remaining material.[6]

e Wash the contaminated area with a soap and water solution.[6]

Major Spills:

o Evacuate unnecessary personnel from the area.[5]

o Alert emergency responders and inform them of the location and nature of the hazard.[3]
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e Avoid all personal contact, including inhalation of dust.[3]
o Wear appropriate protective clothing and a particulate respirator.[3]

» Follow the cleanup procedures for minor spills, ensuring the waste is collected in sealed,
labeled drums for disposal.[4]

Step-by-Step Disposal Protocol

The proper disposal of tetrapropylammonium bromide must be carried out in accordance
with local, state, and federal regulations. The following is a general procedural guide:

o Containerization: Ensure the waste tetrapropylammonium bromide is stored in its original
container or a compatible, tightly sealed, and clearly labeled container. Do not mix with other
waste materials.

o Consultation: Contact your institution's Environmental Health and Safety (EHS) department
or a licensed waste management contractor to determine the specific disposal requirements
for your location.

¢ Recycling: Whenever possible, explore options for recycling the chemical.[4] Consult the
manufacturer for potential recycling programs.[4]

o Landfill Disposal: If recycling is not an option, the primary method of disposal is burial in an
authorized landfill.[4] This must be arranged through a certified waste disposal service.

o Container Disposal: Empty containers may retain product residue.[3] These should be
handled as hazardous waste and disposed of in an authorized landfill, or recycled if possible
after proper decontamination.[4] Do not cut, drill, grind, or weld empty containers as residual
dust may pose an explosion hazard.[3]

o Wastewater: Do not allow wash water from cleaning equipment or the spill site to enter
drains.[3] Collect all wash water for treatment and proper disposal.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
tetrapropylammonium bromide.
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Disposal workflow for tetrapropylammonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b156848?utm_src=pdf-body-img
https://www.benchchem.com/product/b156848?utm_src=pdf-body
https://www.benchchem.com/product/b156848?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

» 1. fishersci.com [fishersci.com]

e 2. chemicalbook.com [chemicalbook.com]

o 3. datasheets.scbt.com [datasheets.scbt.com]
e 4. sdfine.com [sdfine.com]

e 5. lobachemie.com [lobachemie.com]

e 6. TETRAPROPYLAMMONIUM BROMIDE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 7. Tetrapropylammonium bromide - Safety Data Sheet [chemicalbook.com]

« To cite this document: BenchChem. [Proper Disposal of Tetrapropylammonium Bromide: A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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